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Compound of Interest

Compound Name: Disperse violet 8

Cat. No.: B15555341

A Comparative Analysis of the Photostability of
Disperse Violet Dyes

For researchers, scientists, and drug development professionals, the selection of dyes with
high photostability is crucial for applications requiring long-term color retention and resistance
to degradation upon light exposure. This guide provides a comprehensive comparison of the
photostability of several commercially significant disperse violet dyes, with a focus on Disperse
Violet 8 and its alternatives.

Disperse dyes are a class of non-ionic colorants with low water solubility, primarily used for
dyeing hydrophobic fibers such as polyester and acetate. Their performance, particularly their
ability to resist fading when exposed to light, is a critical factor in their selection for various
applications, from textiles to advanced materials. This guide presents a comparative overview
of the photostability of Disperse Violet 8 and other selected violet dyes, supported by
guantitative data and a detailed experimental protocol for assessing light fastness.

Quantitative Comparison of Photostability

The photostability of disperse dyes is most commonly quantified by its light fastness rating,
determined according to the 1ISO 105-B02 standard. This standard utilizes a blue wool scale,
ranging from 1 (very poor light fastness) to 8 (excellent light fastness). The following table
summarizes the light fastness ratings of Disperse Violet 8 and other selected disperse violet
dyes.
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Light Fastness

Dye Name C.l. Name Chemical Class Rating (ISO 105-
B02)

Disperse Violet 8 62030 Anthraquinone 6[1]

Disperse Violet 1 61100 Anthraquinone 5-6

Disperse Violet 4 61105 Anthraquinone 2-3

Disperse Violet 26/31 - Anthraquinone 6-7[2]

Disperse Violet 27 60724 Anthraquinone 6[3]

Disperse Violet 63 11336 Monoazo 6[4]

Disperse Violet 93 - Monoazo 5[5][6]

Analysis of Photostability Data:

The data indicates that anthraquinone-based disperse violet dyes generally exhibit good to
excellent light fastness. Disperse Violet 8, with a rating of 6, demonstrates good resistance to
fading.[1] Similarly, Disperse Violet 26/31 shows a high light fastness of 6-7, and Disperse
Violet 27 has a rating of 6.[2][3] Disperse Violet 1 also performs well with a rating of 5-6. In
contrast, Disperse Violet 4, also an anthraquinone dye, displays significantly lower light
fastness with a rating of 2-3.

The monoazo dyes included in this comparison, Disperse Violet 63 and Disperse Violet 93,
have light fastness ratings of 6 and 5, respectively.[4][5][6] Generally, azo dyes are considered
to have lower light fastness compared to anthraquinone dyes, although advancements in dye
chemistry have led to the development of azo dyes with improved photostability.[7]

Experimental Protocol: Light Fastnhess Testing

The determination of the light fastness ratings presented in this guide adheres to the
standardized methodology outlined in ISO 105-B02. This protocol ensures the reproducibility
and comparability of results.
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Objective: To assess the resistance of a textile dye to the fading action of an artificial light

source that simulates natural daylight.

Apparatus:

Xenon arc lamp fading apparatus

Blue wool standards (ISO 105-B01 to B08)

Grey scale for assessing change in color (ISO 105-A02)
Specimen holders

Masking cards

Procedure:

Specimen Preparation: A specimen of the dyed textile is mounted on a specimen holder,
alongside a set of blue wool standards. A portion of both the specimen and the standards is
covered with an opaque mask.

Exposure: The mounted specimens and standards are placed in a xenon arc fading lamp
apparatus. The apparatus is set to control irradiance, temperature, and relative humidity to
simulate specific environmental conditions.

Evaluation: The specimens are exposed to the light for a predetermined period or until a
specific color change is observed in one of the blue wool standards. The fading of the test
specimen is then compared to the fading of the blue wool standards.

Rating: The light fastness rating is assigned based on the blue wool standard that shows a
similar degree of color change as the test specimen. The rating is given on a scale of 1 to 8,
where 8 represents the highest light fastness.

Experimental Workflow

The following diagram illustrates the workflow for determining the photostability of disperse
dyes according to the ISO 105-B02 standard.
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In conclusion, for applications demanding high photostability, anthraquinone-based disperse
violet dyes such as Disperse Violet 8, Disperse Violet 26/31, and Disperse Violet 27 are
excellent choices. While some azo disperse violet dyes offer comparable performance, a
careful evaluation of their specific light fastness ratings is essential for ensuring the longevity of
the final product's color. The standardized testing protocol outlined in ISO 105-B02 provides a
reliable framework for making informed decisions in the selection of disperse dyes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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